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Compound of Interest

Compound Name: Yunaconitoline

Cat. No.: B15589546

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Yunaconitoline, a complex diterpenoid alkaloid. The information is compiled to
serve as a foundational resource for researchers engaged in natural product chemistry,
pharmacology, and drug development.

Physicochemical Properties

Yunaconitoline is a C19-diterpenoid alkaloid isolated from the roots of plants belonging to the
Aconitum genus, such as Aconitum bulleyanum.[1] Its complex structure contributes to its
significant biological activity and presents a subject of interest for chemical and
pharmacological studies.

The key physicochemical properties of Yunaconitoline are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value Source
Molecular Formula C34H43NO10 [1112]
Molecular Weight 625.72 g/mol [1][2]
Appearance Powder [2]
Boiling Point (Predicted) 711.5+60.0 °C [1]
Density (Predicted) 1.35+ 0.1 g/cm3 [1]

pKa (Predicted) 12.82 +0.70 [1]

Solubility Profile

The solubility of a compound is a critical parameter for its formulation and biological testing.
The known solubility characteristics of Yunaconitoline are detailed below.

Solvent Solubility Source

Soluble in organic solvents like
methanol, ethanol, and DMSO.

General

Experimental Protocols

The analysis and characterization of Yunaconitoline rely on standard analytical techniques
employed in natural product chemistry. While specific, detailed protocols for Yunaconitoline
are not extensively published, the following sections outline generalized experimental
workflows applicable to this and similar diterpenoid alkaloids.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a fundamental technique for the separation, identification, and quantification of

Yunaconitoline from plant extracts or reaction mixtures.

Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83372795.htm
https://pubmed.ncbi.nlm.nih.gov/29277460/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83372795.htm
https://pubmed.ncbi.nlm.nih.gov/29277460/
https://pubmed.ncbi.nlm.nih.gov/29277460/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83372795.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83372795.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83372795.htm
https://www.benchchem.com/product/b15589546?utm_src=pdf-body
https://www.benchchem.com/product/b15589546?utm_src=pdf-body
https://www.benchchem.com/product/b15589546?utm_src=pdf-body
https://www.benchchem.com/product/b15589546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Column: A C18 reversed-phase column is typically used.

» Mobile Phase: A gradient elution is often employed, starting with a higher polarity solvent
system (e.g., water with a modifier like formic acid or ammonium acetate) and gradually
increasing the proportion of an organic solvent like acetonitrile or methanol.

o Detection: UV detection is a common method, with the wavelength set based on the
chromophores present in the molecule.

o Sample Preparation: A sample of the plant extract or purified compound is dissolved in a
suitable solvent (e.g., methanol), filtered, and then injected into the HPLC system.

A generalized workflow for HPLC analysis is depicted below.
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Sample Preparation HPLC System Data Analysis

Plant Extract / Sample Dissolve in Solvent Filter (0.45 um) Inject into HPLC C18 Column Separation UV Detection Generate Chromatogram Quantify / Qualify)

Purified Yunaconitoline

(Dissolve in Deuterated Solveng

NMR Data Acquisition
(1D: 1H, 13C; 2D: COSY, HSQC, HMBC)

Data Processing
(FT, Phasing, Baseline Correction)

'

(Spectral Analysis & Signal Assignmeng

Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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